![molecular formula C25H46ClNO4 B3026240 Linoleoyl-L-carnitine chloride CAS No. 173686-75-4](/img/structure/B3026240.png)
Linoleoyl-L-carnitine chloride
Overview
Description
Linoleoyl-L-carnitine chloride is a naturally occurring long-chain acylcarnitine . It is a viscous solid with a molecular weight of 460.1 . Hepatic levels of linoleoyl-L-carnitine are increased following high-dose (200 mg/kg) administration of isoniazid in mice .
Molecular Structure Analysis
The molecular formula of Linoleoyl-L-carnitine chloride is C25H46NO4 • Cl . The IUPAC name is (2R)-3-carboxy-N,N,N-trimethyl-2-[(9Z,12Z)-9,12-octadecadienoyloxy]-1-propanaminium chloride .Physical And Chemical Properties Analysis
Linoleoyl-L-carnitine chloride is a viscous solid . It has a molecular weight of 460.1 . It should be stored at -4°C .Scientific Research Applications
These applications highlight the versatility of Linoleoyl-L-carnitine chloride across different scientific domains. Researchers continue to uncover its potential benefits, making it an intriguing compound for further investigation. Keep in mind that while these areas show promise, more research is needed to fully understand its mechanisms and clinical implications
Mechanism of Action
Target of Action
It’s known that acylcarnitines like linoleoyl-l-carnitine chloride are involved in the transport of long-chain fatty acids across the mitochondrial membrane for beta-oxidation .
Mode of Action
They help transport long-chain fatty acids into the mitochondria, where these fatty acids undergo beta-oxidation to produce energy .
Biochemical Pathways
Linoleoyl-L-carnitine chloride is involved in the fatty acid metabolism pathway. It helps in the transportation of long-chain fatty acids into the mitochondria for beta-oxidation . The resulting products are acetyl-CoA molecules, which enter the citric acid cycle to produce ATP, the primary energy currency of the cell .
Pharmacokinetics
It’s known that the hepatic levels of linoleoyl-l-carnitine chloride increase following the administration of certain drugs, such as isoniazid .
Result of Action
The primary result of Linoleoyl-L-carnitine chloride’s action is the production of energy through the beta-oxidation of fatty acids. By transporting long-chain fatty acids into the mitochondria, Linoleoyl-L-carnitine chloride facilitates their breakdown and the subsequent production of ATP .
Action Environment
The action, efficacy, and stability of Linoleoyl-L-carnitine chloride can be influenced by various environmental factors. For instance, the presence of certain drugs, such as isoniazid, can increase the hepatic levels of Linoleoyl-L-carnitine chloride . .
Safety and Hazards
properties
IUPAC Name |
[(2R)-3-carboxy-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxypropyl]-trimethylazanium;chloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H45NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(29)30-23(21-24(27)28)22-26(2,3)4;/h9-10,12-13,23H,5-8,11,14-22H2,1-4H3;1H/b10-9-,13-12-;/t23-;/m1./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMVSGEUGKSYTLE-JVQMZHOZSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC=CCC=CCCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC/C=C\C/C=C\CCCCCCCC(=O)O[C@H](CC(=O)O)C[N+](C)(C)C.[Cl-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H46ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Linoleoyl-L-carnitine chloride |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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